ethyl 4-{N-(3,4-dimethoxyphenyl)-N-[(4-methylphenyl)sulfonyl]glycyl}piperazine-1-carboxylate

• Molecular Formula: C24H31N3O7S
• Molecular Weight: 505.6 g/mol
• IUPAC Name: ethyl 4-[2-(3,4-dimethoxy-N-(4-methylphenyl)sulfonylanilino)acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C24H31N3O7S/c1-5-34-24(29)26-14-12-25(13-15-26)23(28)17-27(19-8-11-21(32-3)22(16-19)33-4)35(30,31)20-9-6-18(2)7-10-20/h6-11,16H,5,12-15,17H2,1-4H3
• InChI Key: LQPUVNFFCPMYOL-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCN(CC1)C(=O)CN(C2=CC(=C(C=C2)OC)OC)S(=O)(=O)C3=CC=C(C=C3)C

Description

Ethyl 4-{N-(3,4-dimethoxyphenyl)-N-[(4-methylphenyl)sulfonyl]glycyl}piperazine-1-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug development. It is a piperazine derivative and belongs to the class of sulfonylurea compounds.

Mechanism of Action

The mechanism of action of ethyl 4-{N-(3,4-dimethoxyphenyl)-N-[(4-methylphenyl)sulfonyl]glycyl}piperazine-1-carboxylate is not fully understood. However, it is believed to act by inhibiting the activity of the enzyme dipeptidyl peptidase-4 (DPP-4), which is involved in the degradation of incretin hormones such as glucagon-like peptide-1 (GLP-1). By inhibiting DPP-4, the compound increases the levels of GLP-1, which in turn stimulates insulin secretion and reduces blood glucose levels.
Biochemical and physiological effects:
Ethyl 4-{N-(3,4-dimethoxyphenyl)-N-[(4-methylphenyl)sulfonyl]glycyl}piperazine-1-carboxylate has been shown to have several biochemical and physiological effects. It has been shown to improve glucose tolerance, increase insulin sensitivity, reduce blood glucose levels, and improve lipid profiles in various animal models. The compound has also been shown to have anti-inflammatory effects and to reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 4-{N-(3,4-dimethoxyphenyl)-N-[(4-methylphenyl)sulfonyl]glycyl}piperazine-1-carboxylate in lab experiments is its potent and selective inhibition of DPP-4. This makes it a useful tool for studying the role of DPP-4 in various physiological and pathological processes. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in some experimental settings.

Future Directions

There are several future directions for research on ethyl 4-{N-(3,4-dimethoxyphenyl)-N-[(4-methylphenyl)sulfonyl]glycyl}piperazine-1-carboxylate. One direction is to investigate its potential applications in the treatment of other metabolic disorders such as obesity and non-alcoholic fatty liver disease. Another direction is to explore its potential as a therapeutic agent for inflammatory and autoimmune diseases. Additionally, further studies are needed to elucidate its mechanism of action and to optimize its pharmacological properties.

Synthesis Methods

The synthesis of ethyl 4-{N-(3,4-dimethoxyphenyl)-N-[(4-methylphenyl)sulfonyl]glycyl}piperazine-1-carboxylate involves the reaction of 3,4-dimethoxyphenyl isocyanate with 4-methylphenylsulfonyl glycine ethyl ester in the presence of piperazine. The reaction is carried out under reflux conditions in a solvent such as dichloromethane or tetrahydrofuran. The product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

Ethyl 4-{N-(3,4-dimethoxyphenyl)-N-[(4-methylphenyl)sulfonyl]glycyl}piperazine-1-carboxylate has been extensively studied for its potential applications in drug development. It has been shown to exhibit potent antidiabetic, antihyperlipidemic, and anti-inflammatory activities in various in vitro and in vivo models. The compound has also been investigated for its potential anticancer and antimicrobial activities.